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Compound of Interest

2-Bromo-5-iodo-1,3-
Compound Name:
dimethylbenzene

cat. No.: B1287019

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the physicochemical properties of 2-
Bromo-5-iodo-1,3-dimethylbenzene, a halogenated aromatic compound relevant as an
intermediate in organic synthesis.

Core Physicochemical Data

The fundamental properties of 2-Bromo-5-iodo-1,3-dimethylbenzene are summarized below.
The molecular weight is a calculated value based on the atomic weights of its constituent

atoms.

Property Value Source
Molecular Weight 310.96 g/mol [1112]
Molecular Formula CsHsBrl [2][3]
CAS Number 689260-53-5 [31[41[5]
Monoisotopic Mass 309.88541 Da [1112]
Physical Form Solid or liquid [3]
Purity Typically 297% [31[6]
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Structural and Synthetic Context

2-Bromo-5-iodo-1,3-dimethylbenzene is a specialized organic intermediate utilized in the
construction of more complex functional molecules.[7] Its unique halogenation pattern,
featuring both a bromine and an iodine substituent, makes it a versatile building block in
medicinal chemistry and material science.[4]

The distinct reactivity of the carbon-bromine and carbon-iodine bonds allows for selective
functionalization through various metal-catalyzed cross-coupling reactions, such as Suzuki,
Heck, or Sonogashira couplings.[4] This capability is crucial for the synthesis of novel drug
candidates and advanced materials.[4]

Methodological Note: Determination of Molecular
Weight

The molecular weight of a compound like 2-Bromo-5-iodo-1,3-dimethylbenzene is not
determined through a singular, routine experiment but is calculated based on its molecular
formula (CsHsBrl) and the standard atomic weights of its constituent elements (Carbon,
Hydrogen, Bromine, and lodine) as established by IUPAC.

The calculation is as follows: (8 * Atomic Weight of C) + (8 * Atomic Weight of H) + (1 * Atomic
Weight of Br) + (1 * Atomic Weight of 1) = Molecular Weight.

Experimental verification of mass is typically achieved through mass spectrometry, which
measures the mass-to-charge ratio of ions and provides the monoisotopic mass.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's identity to its primary
application areas, highlighting the central role of its structural features.
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2-Bromo-5-iodo-1,3-dimethylbenzene
(CAS: 689260-53-5)

Key Structural Feature:
Dual, Differentiated Halogenation
(Brand )

Molecular Weight:
310.96 g/mol

Molecular Formula:
CsHsBrl

Enables:
Selective Cross-Coupling Reactions
(e.g., Suzuki, Heck)

Application: Application:
Pharmaceutical R&D Material Science
(Novel Drug Candidates) (Polymers, Organic Electronics)

Click to download full resolution via product page

Caption: Logical flow from compound identity to its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287019#2-bromo-5-iodo-1-3-dimethylbenzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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